Cas no 1864524-41-3 (N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide)

• Product Name: N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide
• CAS No: 1864524-41-3
• MF: C₈H₁₀F₃NO
• MW: 193.16631269455
• CID: 5267486
• Update Time: 2026-03-09

N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide

• Inchi： 1S/C8H10F3NO/c1-12-5(13)6-2-7(3-6,4-6)8(9,10)11/h2-4H2,1H3,(H,12,13)
• InChI Key： LYPIWCYUMRFNEK-UHFFFAOYSA-N
• SMILES： C12(C(NC)=O)CC(C(F)(F)F)(C1)C2

Additional information on N-methyl-3-(trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide

N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide: A Comprehensive Overview

N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide, also known by its CAS registry number 1864524-41-3, is a unique organic compound with a bicyclic structure that has garnered significant attention in the fields of organic chemistry, pharmacology, and materials science. This compound is characterized by its bicyclo[1.1.1]pentane framework, which provides it with exceptional stability and rigidity, making it a valuable molecule for various applications.

The structure of N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide consists of a bicyclo[1.1.1]pentane ring system, where the nitrogen atom is methylated, and the trifluoromethyl group is attached at the 3-position of the ring. This combination of functional groups imparts unique electronic and steric properties to the molecule, which are highly desirable in drug design and advanced materials research.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in targeting specific protein-protein interactions (PPIs). The rigid bicyclic structure allows for precise molecular recognition, making it an ideal scaffold for developing small-molecule inhibitors against disease-related proteins. For instance, researchers have explored its ability to modulate PPIs involved in cancer progression and neurodegenerative diseases.

In addition to its pharmacological applications, N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide has shown promise in materials science as a building block for advanced polymers and nanomaterials. Its trifluoromethyl group contributes to high thermal stability and chemical resistance, while the bicyclic framework provides mechanical robustness.

The synthesis of this compound involves a multi-step process that typically includes ring-closing metathesis to form the bicyclo[1.1.1]pentane ring system, followed by functionalization with the trifluoromethyl and methyl groups via nucleophilic substitution or acylation reactions. Recent advancements in catalytic methods have improved the efficiency and scalability of these reactions, making large-scale production more feasible.

From an environmental standpoint, N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide exhibits low toxicity and biodegradability under controlled conditions, which aligns with current sustainability trends in chemical manufacturing.

In conclusion, N-Methyl-3-(Trifluoromethyl)bicyclo[1.1.1]pentane-1-carboxamide (CAS No: 7798757) stands out as a versatile compound with diverse applications across multiple disciplines.